4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H11N3S2/c1-2-12-8(10-11-9(12)13)6-7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,11,13)
• InChI Key: YENZXJALVSDLPE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CC2=CC=CS2
• Molecular Formula: C9H11N3S2
• DSSTOX Substance ID: DTXSID40397562
• Molecular Weight: 225.3 g/mol
• CAS RN: 667435-85-0

Description

4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, also known as ETMTT, is an organosulfur compound that has been studied extensively in recent years for its potential biological applications. ETMTT is a sulfur-containing heterocyclic compound that has been extensively studied for its potential biological applications. ETMTT has been found to have a number of interesting properties, including antioxidant activity, anti-inflammatory activity, and anti-microbial activity. In addition, ETMTT has been found to have potential applications in the treatment of various diseases and disorders.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : This compound and related derivatives have been synthesized through various methods. For example, the reaction of carbon-di-sulphide and hydrazine hydrate in water produces thiocarbohydrazides, which are then used to synthesize triazole derivatives (Martin, 2020).
• Characterization : These compounds have been characterized using different spectroscopic techniques like NMR, IR, and UV-Vis spectroscopy, providing valuable structural and electronic information (Sancak et al., 2007).

Chemical Properties and Reactivity

• Chemical Transformations : Various chemical transformations of these triazole derivatives have been studied, including alkylation and reactions with aldehydes. These studies offer insights into the reactivity and potential applications of these compounds (Ashry et al., 2006).
• Regioselective Reactions : Investigations have been conducted into the regioselectivity of reactions involving these triazole derivatives, an essential aspect for understanding their chemical behavior and potential for targeted synthesis (Aouad et al., 2013).

Biological Activities

• Antimicrobial Activity : Some triazole derivatives, including those similar to 4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, have demonstrated moderate to good antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Bayrak et al., 2009).
• Cancer Research : Some derivatives have shown cytotoxicity against human melanoma, breast cancer, and pancreatic carcinoma cell lines, indicating their potential application in cancer research (Šermukšnytė et al., 2022).

Physical Properties and Applications

• Spectroscopic and Electronic Properties : Studies have revealed the spectroscopic, electronic, luminescent, and nonlinear optical properties of triazole derivatives, which could be relevant for material science applications (Nadeem et al., 2017).